Cas no 1807197-78-9 (Methyl 5-bromo-2,3-difluorophenylacetate)

• Product Name: Methyl 5-bromo-2,3-difluorophenylacetate
• CAS No: 1807197-78-9
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 4976982
• Update Time: 2025-07-21

Methyl 5-bromo-2,3-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2,3-difluorophenylacetate
• methyl 2-(5-bromo-2,3-difluorophenyl)acetate

• Inchi： 1S/C9H7BrF2O2/c1-14-8(13)3-5-2-6(10)4-7(11)9(5)12/h2,4H,3H2,1H3
• InChI Key： DBGYFBLPGFQLBM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-bromo-2,3-difluorophenylacetate

Methyl 5-bromo-2,3-difluorophenylacetate (CAS No. 1807197-78-9): A Comprehensive Overview

Methyl 5-bromo-2,3-difluorophenylacetate (CAS No. 1807197-78-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and functional materials. Its molecular structure, featuring a bromine substituent and two fluorine atoms on a phenyl ring, combined with an acetic acid ester moiety, makes it a versatile intermediate in synthetic chemistry.

The synthesis of Methyl 5-bromo-2,3-difluorophenylacetate involves meticulous planning and execution to ensure high yield and purity. The process typically begins with the halogenation of a precursor molecule, followed by selective fluorination and esterification. Advanced techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve the desired regioselectivity and functional group compatibility. These synthetic strategies are critical in maintaining the integrity of the compound's reactive sites, which are essential for its biological activity.

In recent years, Methyl 5-bromo-2,3-difluorophenylacetate has been explored for its potential applications in drug discovery. The presence of halogen atoms on the aromatic ring enhances its interaction with biological targets, making it a valuable scaffold for designing small-molecule inhibitors. Studies have shown that compounds with similar structural motifs exhibit promising activity against various enzymes and receptors involved in metabolic disorders and inflammatory diseases. The bromine atom, in particular, can serve as a handle for further derivatization via Suzuki or Heck coupling reactions, allowing for the construction of more complex molecules.

One of the most intriguing aspects of Methyl 5-bromo-2,3-difluorophenylacetate is its role in the development of next-generation agrochemicals. The combination of fluorine and bromine substituents imparts enhanced stability to the molecule, making it more resistant to degradation under environmental conditions. This property is particularly beneficial in crop protection agents, where long-lasting activity is crucial for effective pest management. Researchers are currently investigating its efficacy as a precursor for herbicides and fungicides that target specific enzymatic pathways in plants.

The pharmacological profile of Methyl 5-bromo-2,3-difluorophenylacetate has been further elucidated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind effectively to certain protein targets with high affinity. This binding capability is attributed to the electron-withdrawing nature of the fluorine atoms and the steric hindrance provided by the bromine substituent. Such insights have guided the optimization of lead compounds towards improved pharmacokinetic properties.

In addition to its pharmaceutical applications, Methyl 5-bromo-2,3-difluorophenylacetate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. The presence of halogen atoms enhances charge transport capabilities, which is essential for applications such as light-emitting diodes (LEDs) and photovoltaic cells. Ongoing research aims to exploit these properties for the development of sustainable energy solutions.

The safety profile of Methyl 5-bromo-2,3-difluorophenylacetate is another critical consideration in its application across various industries. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further toxicological assessments are necessary to fully understand its potential risks. Standard laboratory practices must be followed during handling to minimize exposure risks. Storage conditions should also be carefully controlled to prevent degradation or unintended reactions.

The future prospects for Methyl 5-bromo-2,3-difluorophenylacetate are vast and multifaceted. As research continues to uncover new synthetic pathways and biological activities, this compound is poised to play a pivotal role in advancing both pharmaceuticals and agrochemicals. Collaborative efforts between academia and industry will be essential in translating these findings into tangible applications that benefit society.